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Compound of Interest

Compound Name: Ethyl 2-phenylpropionate

Cat. No.: B129025

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction and Strategic Overview

Ethyl 2-phenylpropionate, also known as ethyl hydratropate, is an organic ester with the
chemical formula C11H1402.[1] Identified by its CAS number 2510-99-8, this compound is a
valuable molecule in various scientific and industrial domains.[2] While recognized for its
pleasant, fruity, and honey-like aroma, which leads to its use in the fragrance and flavor
industries, its utility extends significantly into the realm of organic synthesis.[3] For drug
development professionals, understanding the synthesis, characterization, and handling of
such chiral building blocks is paramount, as the 2-phenylpropionate moiety is a core structural
feature in the "profen” class of non-steroidal anti-inflammatory drugs (NSAIDs). This guide
provides a comprehensive technical overview of its synthesis, analytical characterization, and
safe handling, grounded in established chemical principles.

Physicochemical and Spectroscopic Data

A thorough understanding of a compound's physical and spectral properties is the foundation of
its effective use in a research setting. These parameters are critical for reaction monitoring,
purification, and structural confirmation.

Table 1: Key Physicochemical Properties of Ethyl 2-phenylpropionate
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Property Value Source
CAS Number 2510-99-8 [2][4]
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol [1]
Appearance Colorless to light yellow liquid [2][5]
Boiling Point 230°C @ 760 mmig; 122 °C [2][5]

@ 20 mmHg
Density ~1.012 - 1.025 g/cm3 [2][5]
Refractive Index ~1.490 - 1.496 @ 20 °C [5]

Soluble in alcohol, chloroform,

Solubility and ethyl acetate; Insoluble in [2][4][5]
water
logP (o/w) ~2.77 (estimated) [4115]

| Flash Point | 93.3 °C (200 °F) |[5]6] |

Table 2: Spectroscopic Data for Structural Elucidation

Technique

IH NMR

Expected Characteristics

Signals corresponding to the ethyl group
(triplet and quartet), a methine proton
(quartet), a methyl group (doublet), and
aromatic protons.

13C NMR

Resonances for the carbonyl carbon, aromatic
carbons, and aliphatic carbons of the ethyl and

propionate fragments.

IR Spectroscopy

Strong C=0 stretching vibration (~1735 cm™1),
C-O stretching, and aromatic C-H and C=C
bands.[7]
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| Mass Spectrometry | Molecular ion peak (M*) at m/z = 178. Key fragments may include loss
of the ethoxy group (-OC:zHs) or the ethyl group (-CzHs). |

Synthesis Protocol: Fischer Esterification

The most direct and common laboratory synthesis of Ethyl 2-phenylpropionate is the Fischer
esterification of 2-phenylpropionic acid with ethanol, catalyzed by a strong acid. This reversible
reaction is driven to completion by using an excess of one reactant (typically the alcohol) or by
removing water as it is formed.

Causality in Experimental Design

o Acid Catalyst (e.g., H2SOa): The protonation of the carboxylic acid's carbonyl oxygen by the
catalyst is a critical activation step. This increases the electrophilicity of the carbonyl carbon,
making it more susceptible to nucleophilic attack by the weakly nucleophilic ethanol.

o Excess Ethanol: Using ethanol as the solvent and reactant shifts the reaction equilibrium
towards the product side, in accordance with Le Chatelier's principle, thereby maximizing the
yield of the desired ester.

» Reflux Conditions: Heating the reaction mixture to the boiling point of the solvent (ethanol)
increases the rate of reaction, allowing equilibrium to be reached in a practical timeframe.

e Aqueous Work-up: The work-up procedure is designed to neutralize the acid catalyst and
remove unreacted carboxylic acid and excess ethanol. Sodium bicarbonate solution is used
for neutralization, and its basic nature converts the unreacted 2-phenylpropionic acid into its
water-soluble sodium salt, facilitating its removal. The subsequent brine wash helps to break
up any emulsions and remove residual water from the organic layer.

Step-by-Step Laboratory Procedure

o Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 2-phenylpropionic acid (15.0 g, 0.1 mol).

» Reagent Addition: Add absolute ethanol (100 mL) to the flask, followed by the slow, careful
addition of concentrated sulfuric acid (2 mL).
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» Reaction: Heat the mixture to a gentle reflux and maintain for 4-6 hours. The reaction can be
monitored by Thin Layer Chromatography (TLC) until the starting carboxylic acid is
consumed.

e Cooling and Concentration: Allow the reaction mixture to cool to room temperature. Remove
the excess ethanol using a rotary evaporator.

o Extraction and Neutralization: Dissolve the residue in diethyl ether (100 mL) and transfer to a
separatory funnel. Wash the organic layer sequentially with 5% aqueous sodium bicarbonate
solution (2 x 50 mL) and brine (1 x 50 mL).

e Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSQa),
filter, and concentrate the filtrate under reduced pressure to yield the crude Ethyl 2-
phenylpropionate.

¢ Purification: The crude product can be purified by vacuum distillation to afford the final
product as a colorless liquid.

Workflow Diagram: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of Ethyl 2-phenylpropionate.
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Analytical Characterization Workflow

Confirming the identity and purity of the synthesized product is a non-negotiable step in any
research or development setting. A multi-technique approach ensures a comprehensive and
trustworthy characterization.

Self-Validating Analytical System

The combination of chromatographic and spectroscopic techniques forms a self-validating
system. Chromatography (GC) confirms the purity by showing a single major peak, while
spectroscopy (NMR, IR, MS) confirms the structure of the compound corresponding to that
peak. Any significant impurity observed in the GC trace would also manifest as extraneous
signals in the spectroscopic data, providing a cross-check.

Analytical Workflow Diagram
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Caption: Analytical workflow for purity and structural confirmation.
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Applications in Research and Development

Ethyl 2-phenylpropionate serves as more than just a fragrance.[3] Its primary value to the
scientific community lies in its role as a versatile intermediate in organic synthesis.[2]

« Chiral Precursor: The presence of a stereocenter at the alpha-position makes it a valuable
precursor for the asymmetric synthesis of more complex molecules, particularly
pharmaceuticals. The separation of its enantiomers or the development of stereoselective
syntheses is a key area of interest.

o Pharmaceutical Analogs: It is a direct structural analog of the ester form of profen drugs
(e.g., Ibuprofen, Ketoprofen). In drug discovery, it can be used as a starting material or a
non-active control compound in the synthesis and testing of new anti-inflammatory agents or
other biologically active molecules.

o Flavor and Fragrance Research: In the flavor and fragrance industry, it is used to impart
honey-like, ripe-fruit, or jasmine notes to various products.[3][4]

Safety, Handling, and Storage

Proper handling of all chemicals is essential for laboratory safety. Ethyl 2-phenylpropionate is
considered an irritant and requires careful handling.[8]

Table 3: GHS Hazard and Precautionary Statements
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Category Statement Code Source
Causes skin
Hazard o H315 [8]
irritation
Causes serious eye
Hazard o H319 [8]
irritation
May cause respiratory
Hazard T H335 [8]
irritation
] Avoid breathing
Precautionary ] P261 [8]
fumes/mist/vapors
_ Wear protective
Precautionary ) P280 [8]
gloves/eye protection
IF IN EYES: Rinse
Precautionary cautiously with water P305+P351+P338 [8]

for several minutes

| Precautionary | Store in a well-ventilated place. Keep container tightly closed | P403+P233 |[8]

Protocol for Safe Handling and Storage

Engineering Controls: Always handle Ethyl 2-phenylpropionate inside a certified chemical

fume hood to minimize inhalation exposure.[6] An emergency eye wash station and safety

shower should be readily accessible.[8]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[6][8]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[2][8] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[6][8]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This may involve incineration in an authorized facility.[8]
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Conclusion

Ethyl 2-phenylpropionate (CAS 2510-99-8) is a compound of significant utility, bridging the
gap between industrial applications in flavors and fragrances and its more nuanced role in
advanced organic synthesis and pharmaceutical research. A comprehensive grasp of its
synthesis via Fischer esterification, its detailed analytical characterization, and stringent
adherence to safety protocols are fundamental for its effective and responsible use. This guide
provides the foundational knowledge for researchers and developers to confidently incorporate
this versatile building block into their workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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